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Compound of Interest

Compound Name: Ethyl hydrogen glutarate

Cat. No.: B086017

Literature Review: 5-Ethoxy-5-oxopentanoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on 5-
ethoxy-5-oxopentanoic acid. Due to the limited volume of research focused specifically on this
molecule, this document also encompasses information on its key derivatives, which are more
extensively studied and utilized in various research and development applications.

Chemical and Physical Properties

5-Ethoxy-5-oxopentanoic acid, with the CAS number 1070-62-8, is a dicarboxylic acid
monoester.[1][2] The following table summarizes its key physicochemical properties, alongside
those of some of its well-documented derivatives. This comparative data is essential for
understanding its chemical behavior and potential applications in synthesis.
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CAS Number 1070-62-8[1][2] Not available 45025-28-3[3]
Molecular Formula C7H1204[4] C14H25NOse C7H13NO4[3]
Molecular Weight 160.17 g/mol [4] 319.36 g/mol 175.18 g/mol [3]
(2S)-2-[(tert-
5-ethoxy-5- butoxycarbonyl)amino  2-amino-5-ethoxy-5-
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oxopentanoic acid[1]

]-5-ethoxy-5-
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Clear liquid, Colorless

Physical Form Not specified Not specified
- Yellow[1]
Ethyl hydrogen ) _
] ] Glutamic acid gamma-
Synonyms glutarate, Glutaric acid  Boc-L-Glu-OEt

monoethyl ester

ethyl ester[3]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 5-ethoxy-5-oxopentanoic acid are not

extensively published in peer-reviewed literature. However, based on the synthesis of its

derivatives, a general workflow can be conceptualized. The synthesis of related compounds,

such as 2-((tert-butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid, involves the

esterification of the corresponding amino acid.

A plausible synthetic route to 5-ethoxy-5-oxopentanoic acid and its derivatives is outlined in the

workflow diagram below. This represents a logical relationship for the synthesis rather than a

specific, validated experimental protocol.
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A logical workflow for the synthesis of 5-ethoxy-5-oxopentanoic acid and its derivatives.

Biological Activity and Applications

Currently, there is a lack of published research on the specific biological activities or signaling
pathway interactions of 5-ethoxy-5-oxopentanoic acid itself. Its primary utility, as suggested by
the available literature on its derivatives, is as a building block in organic synthesis.

The derivatives of 5-ethoxy-5-oxopentanoic acid, particularly the amino-protected versions,
have several applications:

» Pharmaceutical Development: These compounds serve as crucial intermediates in the
synthesis of bioactive molecules and pharmaceuticals.[5]

e Biochemical Research: They are utilized in studies concerning amino acids and their
derivatives, which can contribute to a deeper understanding of protein synthesis and enzyme
function.[5]

o Peptide Synthesis: The structure of these derivatives allows for their incorporation into
peptide chains, making them valuable in the field of peptide chemistry.[6]

An important application of related structures is in the synthesis of therapeutic peptides. For
example, the structure of Tirzepatide, a dual GIP and GLP-1 receptor agonist for the treatment
of type 2 diabetes and obesity, incorporates a modified glutamic acid residue linked to a fatty
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diacid side chain.[7] This highlights the relevance of such dicarboxylic acid monoesters in the
development of novel therapeutics.

Signaling Pathways

No specific signaling pathways involving 5-ethoxy-5-oxopentanoic acid have been identified in
the reviewed literature. While research on other structurally related compounds, such as
perfluorononanoic acid, has shown interactions with pathways like the MAPK signaling
pathway, these findings cannot be directly extrapolated to 5-ethoxy-5-oxopentanoic acid.[3]
Similarly, mitochonic acid 5 has been shown to activate the MAPK—ERK-yap signaling
pathways, but this is a distinct molecule.[9]

The diagram below illustrates a generalized experimental workflow that could be employed to
investigate the potential effects of 5-ethoxy-5-oxopentanoic acid on a signaling pathway, should
future research suggest such activity.
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A general experimental workflow for studying cell signaling pathways.

In conclusion, 5-ethoxy-5-oxopentanoic acid is a chemical intermediate with limited
documented biological activity of its own. However, its derivatives are valuable tools in
pharmaceutical and biochemical research, particularly in the synthesis of peptides and other
complex organic molecules. Further investigation is required to determine if the parent
compound has any direct biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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